Cas no 1203298-71-8 (2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide)

• Product Name: 2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide
• CAS No: 1203298-71-8
• MF: C₁₅H₁₉N₃O₃S
• MW: 321.3946621418
• CID: 5959120
• PubChem ID: 30948727
• Update Time: 2025-10-30

2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide
• 2,5-dimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide
• Benzenesulfonamide, 2,5-dimethyl-N-[3-(6-oxo-1(6H)-pyridazinyl)propyl]-
• F5480-0063
• 2,5-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide
• 2,5-dimethyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide
• 1203298-71-8
• AKOS024509826

• Inchi： 1S/C15H19N3O3S/c1-12-6-7-13(2)14(11-12)22(20,21)17-9-4-10-18-15(19)5-3-8-16-18/h3,5-8,11,17H,4,9-10H2,1-2H3
• InChI Key： OZJDZUWURZLNEP-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN2N=CC=CC2=O)(=O)=O)=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 321.11471265g/mol
• Monoisotopic Mass: 321.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 513.4±60.0 °C(Predicted)
• pka: 11.38±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide

Introduction to 2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide (CAS No. 1203298-71-8)

2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide, with the CAS number 1203298-71-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a pyridazine ring, a benzene ring, and a sulfonamide group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The molecular structure of 2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide is characterized by its complex architecture. The pyridazine ring, which is a six-membered heterocyclic compound containing two nitrogen atoms, is fused with a benzene ring through a propyl linker. The presence of the sulfonamide group (-SO₂NH₂) further enhances the compound's reactivity and biological activity. This unique structure provides a foundation for its potential use in various therapeutic areas.

Recent studies have highlighted the pharmacological properties of 2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide. One of the key areas of interest is its anti-inflammatory activity. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide has also been investigated for its antitumor effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are known to play crucial roles in cell survival and proliferation.

The pharmacokinetic profile of 2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide has also been studied in detail. Research indicates that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and kidneys. Metabolism primarily occurs via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted through urine and feces.

Safety assessments have shown that 2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide is generally well-tolerated at therapeutic doses. However, like many other drugs, it may cause mild side effects such as gastrointestinal discomfort and dizziness. Preclinical toxicity studies have not revealed any significant adverse effects at doses up to 500 mg/kg in rodents.

The development of 2,5-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-y l)propylbenzene - 1 - sulfonamide as a therapeutic agent is ongoing. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, 2,5-dimethyl-N - 3 - ( 6 - oxo - 1 , 6 - dihydropyridazin - 1 - yl ) propylbenzene - 1 - sulfonamide ( CAS No . 1203298 - 71 - 8 ) represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique molecular structure and favorable pharmacological properties make it an attractive target for further research and development in the field of medicinal chemistry.